Cas no 1344902-57-3 (METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE)

METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE is a brominated naphthalene derivative with a ketone and ester functional group, serving as a versatile intermediate in organic synthesis. Its structure makes it valuable for constructing complex polycyclic frameworks, particularly in pharmaceutical and agrochemical research. The bromine substituent enhances reactivity for cross-coupling reactions, while the ester group offers flexibility for further derivatization. The partially hydrogenated naphthalene core provides stability while maintaining reactivity for selective transformations. This compound is particularly useful in palladium-catalyzed couplings, nucleophilic substitutions, and cyclization reactions, enabling efficient synthesis of bioactive molecules. Its well-defined reactivity profile ensures reproducibility in synthetic applications.
METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE structure
1344902-57-3 structure
Product Name:METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE
CAS No:1344902-57-3
MF:C12H11BrO3
MW:283.117943048477
CID:5581453
PubChem ID:131436439
Update Time:2026-03-11

METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE
    • 1-Naphthalenecarboxylic acid, 3-bromo-5,6,7,8-tetrahydro-5-oxo-, methyl ester
    • Y14440
    • 1344902-57-3
    • Methyl 3-bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
    • Inchi： 1S/C12H11BrO3/c1-16-12(15)10-6-7(13)5-9-8(10)3-2-4-11(9)14/h5-6H,2-4H2,1H3
    • InChI Key： PLDBQOYZBLYBOK-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=O)OC)C2=C(C=1)C(CCC2)=O

Computed Properties

  • Exact Mass: 281.98916g/mol
  • Monoisotopic Mass: 281.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.515±0.06 g/cm3(Predicted)
  • Boiling Point: 410.2±45.0 °C(Predicted)

METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1225506-1g
Methyl 3-bromo-5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
 1344902-57-3 95%
1g
 $1632.0 2024-04-24

METHYL 3-BROMO-5-OXO-6,7,8-TRIHYDRONAPHTHALENECARBOXYLATE Related Literature

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